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Compound of Interest

Compound Name: Beryllium carbonate tetrahydrate

Cat. No.: B1506456

Beryllium Carbonate Tetrahydrate: A Technical Overview

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of chemical compounds is paramount. This guide provides an in-depth look at
the molecular formula and molecular weight of beryllium carbonate tetrahydrate.

Beryllium carbonate exists in three primary forms: anhydrous (BeCO:s), a tetrahydrate, and
basic beryllium carbonate.[1][2][3] The anhydrous form is known to be unstable, readily
decomposing into beryllium oxide (BeO) and carbon dioxide, thus requiring storage under a
CO2 atmosphere.[1][2] The tetrahydrate form is also reported to be unstable.[1][2] A more
stable, mixed salt is basic beryllium carbonate, which has the formula Be2CO3(OH)2.[1]

This document focuses on the tetrahydrate form of beryllium carbonate.

Molecular Formula

The molecular formula for beryllium carbonate tetrahydrate is BeCO3-4H20.[4] This formula
indicates that one molecule of beryllium carbonate is associated with four molecules of water.

Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for the molecular weight of beryllium carbonate tetrahydrate is detailed
below.
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Atomic Weights of Constituent Elements

To accurately calculate the molecular weight, the standard atomic weights of each element in

the compound are required.

Element Symbol Atomic Weight ( g/mol )
Beryllium Be 9.012[5][6][7][8]

Carbon C 12.011[1][9][10]

Oxygen O 15.999[11][12][13]
Hydrogen H 1.008[14][15][16]

Calculation of Molecular Weight

The molecular weight of BeC0Os-4H20 is calculated as follows:

(1 x Atomic Weight of Be) + (1 x Atomic Weight of C) + (3 x Atomic Weight of O) + (4 x ((2 x
Atomic Weight of H) + (1 x Atomic Weight of O)))

= (1 x 9.012) + (1 x 12.011) + (3 x 15.999) + (4 x ((2 x 1.008) + (1 x 15.999))) = 9.012 +
12.011 + 47.997 + (4 x (2.016 + 15.999)) = 69.02 + (4 x 18.015) = 69.02 + 72.06 = 141.08

g/mol [4]

Quantitative Data Summary

For ease of reference, the key quantitative data for beryllium carbonate tetrahydrate is

summarized in the table below.

Parameter

Value

Molecular Formula

BeC0Os3-4H20

Molar Mass

141.08 g/mol [4]

CAS Number

60883-64-9[4][14]
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Experimental Protocols and Signaling Pathways

Detailed experimental protocols for the determination of the molecular formula and weight of a
simple inorganic compound like beryllium carbonate tetrahydrate typically involve techniques
such as elemental analysis and mass spectrometry. However, as this is a well-established
compound, this guide relies on established and verified data. Signaling pathways are not
applicable to the chemical properties of this compound.

Logical Relationship of Molecular Weight
Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of
beryllium carbonate tetrahydrate.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1506456#molecular-formula-and-molecular-weight-
of-beryllium-carbonate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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